8-(3-{[(5-methyl-2-furyl)methyl]amino}pyrrolidin-1-yl)[1,2,4]triazolo[4,3-a]pyrazin-3(2H)-one

• IUPAC Name: 8-[3-[(5-methylfuran-2-yl)methylamino]pyrrolidin-1-yl]-2H-[1,2,4]triazolo[4,3-a]pyrazin-3-one
• InChI: InChI=1S/C15H18N6O2/c1-10-2-3-12(23-10)8-17-11-4-6-20(9-11)13-14-18-19-15(22)21(14)7-5-16-13/h2-3,5,7,11,17H,4,6,8-9H2,1H3,(H,19,22)
• InChI Key: UYQFSCAYKUZYEH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)CNC2CCN(C2)C3=NC=CN4C3=NNC4=O
• Molecular Formula: C15H18N6O2
• Molecular Weight: 314.34 g/mol

Description

8-(3-{[(5-methyl-2-furyl)methyl]amino}pyrrolidin-1-yl)[1,2,4]triazolo[4,3-a]pyrazin-3(2H)-one is a useful research compound. Its molecular formula is C15H18N6O2 and its molecular weight is 314.349. The purity is usually 95%.
BenchChem offers high-quality 8-(3-{[(5-methyl-2-furyl)methyl]amino}pyrrolidin-1-yl)[1,2,4]triazolo[4,3-a]pyrazin-3(2H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 8-(3-{[(5-methyl-2-furyl)methyl]amino}pyrrolidin-1-yl)[1,2,4]triazolo[4,3-a]pyrazin-3(2H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Scientific Research Applications

Synthesis of Heterocyclic Compounds Research on related triazolo[4,3-a]pyrazine derivatives has led to the development of various heterocyclic compounds that are significant in medicinal chemistry due to their potential biological activities. For instance, the synthesis of derivatives through methods such as the reaction of hydrazinopyridine with isothiocyanates indicates the versatility of these compounds in generating a wide range of biologically active molecules (Comas et al., 2009).

Antimicrobial and Antitumor Activities Some derivatives exhibit promising antimicrobial and antitumor activities, showcasing the potential of these compounds in therapeutic applications. For example, studies on pyrano[3,4-c][1,2,4]triazolo[4,3-a]pyridine derivatives have explored their antimicrobial and antitumor properties, indicating their relevance in developing new treatments (Paronikyan et al., 2016).

Insecticidal Properties The exploration of heterocycles incorporating a thiadiazole moiety against pests like the cotton leafworm has been documented. This research suggests that derivatives of the core structure could be potent insecticidal agents, opening avenues for the development of environmentally friendly pesticides (Fadda et al., 2017).

Anticonvulsant Activity Compounds related to triazolo[4,3-a]pyrazines have been evaluated for their anticonvulsant activities, which could lead to new treatments for epilepsy and related disorders. The synthesis and testing of substituted derivatives have shown potential in this therapeutic area, offering insights into the design of new anticonvulsant drugs (Kelley et al., 1995).